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Compound of Interest

Compound Name: TFLA

Cat. No.: B044063

Trifluoroacetic acid (TFA), often abbreviated as TFLA, is a corrosive chemical that requires
meticulous handling and disposal procedures to ensure the safety of laboratory personnel and
to prevent environmental contamination. This guide provides essential, step-by-step
information for the proper management of TFLA waste.

Immediate Safety and Handling Protocols

Before handling TFLA, it is imperative to be familiar with its hazards. TFLA is extremely
destructive to the tissue of the mucous membranes, upper respiratory tract, eyes, and skin.[1]
Inhalation can be harmful, and ingestion may cause severe burns.[1] Always work under a
chemical fume hood and ensure adequate ventilation.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.
» Hand Protection: Use chemically resistant gloves.

» Body Protection: Wear a lab coat or other protective clothing. Contaminated clothing should
be removed immediately and washed before reuse.[2]

e Respiratory Protection: If working outside a fume hood or if vapor exposure is possible, use
a NIOSH-approved respirator.[3]
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Step-by-Step TFLA Disposal Procedure

TFLA must be disposed of as hazardous waste. Do not discharge TFLA into drains or the

environment.[1]

Containment: Keep TFLA waste in its original container or a suitable, clearly labeled, and
tightly closed container to prevent leakage.[1][3] Containers should be stored in a cool, dry,
and well-ventilated area.[1]

Waste Segregation: Do not mix TFLA waste with other waste streams. It is incompatible with
strong oxidizing agents, reducing agents, strong bases, metals, and amines.

Labeling: Clearly label the waste container with "Hazardous Waste," "Trifluoroacetic Acid,"
and any other identifiers required by your institution.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.[1] Adhere to all federal, state, and local environmental regulations for hazardous
waste disposal.[1]

Spill Management Protocol

In the event of a TFLA spill, evacuate the area and ensure adequate ventilation.[1]

Control and Contain: For small spills, contain the material using an inert absorbent material
like sand, earth, or vermiculite.[1][2][4] Do not use combustible materials.

Neutralization: For liquid spills, consider using a neutralizing agent such as Chemizorb® H*.

Collection: Carefully soak up the spill with the absorbent material and place it into a suitable,
closed container for disposal as hazardous waste.[1][3]

Decontamination: Clean the affected area thoroughly. Wash all protective equipment before
storing it again.[2]

Quantitative Safety Data

The following table summarizes key quantitative data for Trifluoroacetic Acid.
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Data Point Value Source

Toxicity to Daphnia magna EC50: 55.00 mg/l - 24 h Sigma-Aldrich

Boiling Point 72.4°C/162.3 °F MilliporeSigma
Melting Point -15.4°C /4.3 °F MilliporeSigma
Partition Coefficient (log Pow) -2.10 MilliporeSigma

UN Number (Transport) 2699 ADR/RID, IMDG, IATA

TFLA Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal
of Trifluoroacetic Acid.
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Caption: Workflow for TFLA (Trifluoroacetic Acid) waste handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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